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Compound of Interest

Compound Name: 2-Methyl-1-nitroanthraquinone

Cat. No.: B094343

This document provides essential safety and operational guidance for researchers, scientists,
and drug development professionals working with 2-Methyl-1-nitroanthraquinone (CAS No.
129-15-7). The procedural recommendations herein are grounded in established safety
protocols and an understanding of the compound's specific hazard profile. The primary
objective is to empower you with the knowledge to work safely, mitigating risks of exposure and
ensuring the integrity of your research.

Hazard Assessment: Understanding the "Why"
Behind the Precautions

2-Methyl-1-nitroanthraquinone is a pale yellow, solid organic compound.[1][2] While a
valuable intermediate in dye synthesis, it presents significant health risks that necessitate
stringent handling protocols.[3][4] A thorough understanding of these hazards is the foundation
of a robust safety plan.

» Carcinogenicity: The most critical hazard is its classification as a suspected human
carcinogen.[5] A National Toxicology Program bioassay concluded that orally administered 2-
methyl-1-nitroanthraquinone is carcinogenic in male Fischer 344 rats, causing
hepatocellular carcinomas.[3] The state of California lists it as a chemical known to cause
cancer under Proposition 65.[4][6] Due to this risk, all contact should be minimized to the
lowest possible level, as there may be no safe exposure threshold.[7]
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o Acute Toxicity: The compound is harmful if swallowed.[8] When heated to decomposition, it
can emit toxic fumes of nitrogen oxides (NOXx), posing a significant inhalation hazard.[2][5]

e Irritant Properties: It is known to cause serious eye irritation and may cause skin and
respiratory tract irritation.[8]

Given its insolubility in water, decontamination procedures require specific considerations to be
effective.[2][5] These hazards collectively demand a multi-layered approach to personal
protection, focusing on preventing inhalation, ingestion, and dermal contact.

Core Directive: Personal Protective Equipment
(PPE) Ensemble

A complete PPE ensemble is mandatory when handling 2-Methyl-1-nitroanthraquinone in
any form. The selection of specific equipment is dictated by the compound's physical state
(solid powder) and its toxicological profile.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.spectrumchemical.com/media/sds/N1512_AGHS.pdf
https://cameochemicals.noaa.gov/chemical/20675
https://www.echemi.com/products/pid_Seven4434-2-methyl-1-nitroanthraquinone.html
https://www.spectrumchemical.com/media/sds/N1512_AGHS.pdf
https://cameochemicals.noaa.gov/chemical/20675
https://www.echemi.com/products/pid_Seven4434-2-methyl-1-nitroanthraquinone.html
https://www.benchchem.com/product/b094343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Task

Eye & Face
Protection

Respiratory
Protection

Hand Protection

Body Protection

Weighing/Transf
er of Neat Solid

Chemical safety

goggles and full-

NIOSH-approved
half-face or full-
face respirator

with combination

2 pairs of
chemically

resistant nitrile

Disposable,
solid-particulate

protective lab

face shield P100 (HEPA) gloves (double- coat or coveralls;
and organic gloving) closed-toe shoes
vapor cartridges
In a certified
chemical fume _
) Chemically
hood, respiratory ) .
Chemically resistant lab coat

protection may

Handling Chemical safety ) resistant gloves or apron over
_ not be required.
Solutions goggles ) (select based on personal
Assess risk _
solvent) clothing; closed-
based on solvent
- toe shoes
volatility and
concentration.
NIOSH-approved
half-face or full- Heavy-duty, Disposable,
Chemical safety face respirator chemically chemical-
Spill Cleanup goggles and full-  with combination  resistant gloves resistant

face shield

P100 (HEPA)
and organic

vapor cartridges

over nitrile

gloves

coveralls (e.g.,
Tyvek®)

Rationale for Selections:

e Eye and Face Protection: The use of both goggles and a face shield during solid transfers is

critical.[9] This provides a dual barrier against airborne particulates and potential splash-

back.

o Respiratory Protection: Because 2-Methyl-1-nitroanthraquinone is a fine powder, a high-

efficiency particulate arrestor (HEPA/P100) filter is essential to prevent inhalation of
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carcinogenic dust.[5][10] The addition of an organic vapor cartridge is a prudent measure to
protect against any volatile impurities or if used with solvents.[2]

o Hand Protection: Double-gloving provides an extra layer of security. If the outer glove is
compromised, the inner glove continues to offer protection while the outer is safely removed
and replaced. Always dispose of gloves after use in accordance with laboratory practices.
[11]

» Body Protection: Disposable lab coats or coveralls are preferred to prevent the
contamination of personal clothing.[7] These should be promptly removed and disposed of if
contamination is suspected.

Operational Plan: A Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely weighing and handling solid 2-Methyl-1-
nitroanthraquinone. The entire process must be conducted within a certified chemical fume
hood or a ventilated containment enclosure to minimize exposure.

Workflow for Handling Solid 2-Methyl-1-nitroanthraquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b094343?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-nitroanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-nitroanthraquinone
https://cameochemicals.noaa.gov/chemical/20675
https://cameochemicals.noaa.gov/chemical/20675
https://ntp.niehs.nih.gov/publications/reports/tr/tr029
https://oehha.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.echemi.com/products/pid_Seven4434-2-methyl-1-nitroanthraquinone.html
https://www.p65warnings.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.p65warnings.ca.gov/chemicals/2-methyl-1-nitroanthraquinone-uncertain-purity
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0076.pdf
https://www.spectrumchemical.com/media/sds/N1512_AGHS.pdf
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-mdi-en.pdf
https://www.chemicalbook.com/msds/2-methyl-1-nitroanthraquinone.htm
https://www.cdhfinechemical.com/images/product/msds/37_943879094_Anthraquinone-CASNO-84-65-1-MSDS.pdf
https://www.benchchem.com/product/b094343#personal-protective-equipment-for-handling-2-methyl-1-nitroanthraquinone
https://www.benchchem.com/product/b094343#personal-protective-equipment-for-handling-2-methyl-1-nitroanthraquinone
https://www.benchchem.com/product/b094343#personal-protective-equipment-for-handling-2-methyl-1-nitroanthraquinone
https://www.benchchem.com/product/b094343#personal-protective-equipment-for-handling-2-methyl-1-nitroanthraquinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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